3,5,6-Trichloro-2-pyridinol glucuronide
3,5,6-Trichloro-2-pyridinol glucuronide
Brand Name:
Vulcanchem
CAS No.:
58997-12-9
VCID:
VC20764378
InChI:
InChI=1S/C11H10Cl3NO7/c12-2-1-3(13)9(15-8(2)14)22-11-6(18)4(16)5(17)7(21-11)10(19)20/h1,4-7,11,16-18H,(H,19,20)/t4-,5-,6+,7-,11-/m0/s1
SMILES:
C1=C(C(=NC(=C1Cl)Cl)OC2C(C(C(C(O2)C(=O)O)O)O)O)Cl
Molecular Formula:
C11H10Cl3NO7
Molecular Weight:
374.6 g/mol
3,5,6-Trichloro-2-pyridinol glucuronide
CAS No.: 58997-12-9
Cat. No.: VC20764378
Molecular Formula: C11H10Cl3NO7
Molecular Weight: 374.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 58997-12-9 |
|---|---|
| Molecular Formula | C11H10Cl3NO7 |
| Molecular Weight | 374.6 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(3,5,6-trichloropyridin-2-yl)oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C11H10Cl3NO7/c12-2-1-3(13)9(15-8(2)14)22-11-6(18)4(16)5(17)7(21-11)10(19)20/h1,4-7,11,16-18H,(H,19,20)/t4-,5-,6+,7-,11-/m0/s1 |
| Standard InChI Key | XIPKXSPRDJUGPJ-DEGUGSHBSA-N |
| Isomeric SMILES | C1=C(C(=NC(=C1Cl)Cl)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)Cl |
| SMILES | C1=C(C(=NC(=C1Cl)Cl)OC2C(C(C(C(O2)C(=O)O)O)O)O)Cl |
| Canonical SMILES | C1=C(C(=NC(=C1Cl)Cl)OC2C(C(C(C(O2)C(=O)O)O)O)O)Cl |
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